3-[(2,4-dichlorophenyl)methyl]-9-(3,4-dimethylphenyl)-1,7-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

• CAS RN: 847269-64-1
• Molecular Formula: C25H25Cl2N5O2
• Molecular Weight: 498.41
• IUPAC Name: 3-[(2,4-dichlorophenyl)methyl]-9-(3,4-dimethylphenyl)-1,7-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C25H25Cl2N5O2/c1-14-11-30(19-8-5-15(2)16(3)9-19)24-28-22-21(31(24)12-14)23(33)32(25(34)29(22)4)13-17-6-7-18(26)10-20(17)27/h5-10,14H,11-13H2,1-4H3
• InChI Key: VATIMVMGEWJXFC-UHFFFAOYSA-N
• SMILES: CC1CN(C2=NC3=C(N2C1)C(=O)N(C(=O)N3C)CC4=C(C=C(C=C4)Cl)Cl)C5=CC(=C(C=C5)C)C
• solubility: not available

Description

The compound is also known as SB 216763. It is a potent and selective inhibitor of Glycogen Synthase Kinase-3 (GSK-3) and has been used in various research studies.

Molecular Structure Analysis

The molecular formula of the compound is C19H12N2O2Cl2. It has a molecular weight of 371.22. The compound contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and it also contains dichlorophenyl and dimethylphenyl groups.

Physical And Chemical Properties Analysis

The compound is orange in color and is soluble in DMSO but insoluble in water.

Mechanism of Action

As a GSK-3 inhibitor, SB 216763 has been shown to have therapeutic properties in a mouse model of pulmonary inflammation and fibrosis. It modulates the production of inflammatory cytokines and can prevent neuronal cell death induced by the PI3-kinase pathway.